Cas no 653605-33-5 (4-(Sulfooxy)-benzoic Acid Diammonium Salt)
4-(Sulfooxy)-benzoic Acid Diammonium Salt Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(sulfooxy)-, monoammonium salt
- 4-(Sulfooxy)-benzoic Acid Diammonium Salt
-
- Inchi: 1S/C7H6O6S.2H3N/c8-7(9)5-1-3-6(4-2-5)13-14(10,11)12;;/h1-4H,(H,8,9)(H,10,11,12);2*1H3
- InChI Key: QOPYTCSBSSRVEK-UHFFFAOYSA-N
- SMILES: [NH4+].[NH4+].C([O-])(=O)C1=CC=C(OS([O-])(=O)=O)C=C1
Experimental Properties
- Solubility: Dimethylsulfoxide, Methanol, Water
4-(Sulfooxy)-benzoic Acid Diammonium Salt Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(Sulfooxy)-benzoic Acid Diammonium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S088165-25mg |
4-(Sulfooxy)-benzoic Acid Diammonium Salt |
653605-33-5 | 25mg |
$201.00 | 2023-05-17 | ||
| TRC | S088165-100mg |
4-(Sulfooxy)-benzoic Acid Diammonium Salt |
653605-33-5 | 100mg |
$735.00 | 2023-05-17 | ||
| TRC | S088165-250mg |
4-(Sulfooxy)-benzoic Acid Diammonium Salt |
653605-33-5 | 250mg |
$1700.00 | 2023-05-17 |
4-(Sulfooxy)-benzoic Acid Diammonium Salt Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 4-(Sulfooxy)-benzoic Acid Diammonium Salt
Introduction to 4-(Sulfooxy)-benzoic Acid Diammonium Salt (CAS No: 653605-33-5)
4-(Sulfooxy)-benzoic Acid Diammonium Salt, identified by its Chemical Abstracts Service (CAS) number 653605-33-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This diammonium salt derivative of sulfooxy-benzoic acid represents a unique structural motif that combines the properties of benzoic acid with the functional versatility of sulfoxy groups, making it a promising candidate for various applications in medicinal chemistry and drug development.
The compound’s molecular structure incorporates a benzoic acid core, which is well-documented for its antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of a sulfooxy group at the para position of the benzene ring enhances its solubility in polar solvents and improves its interaction with biological targets. This modification has been strategically explored in the design of novel therapeutic agents targeting neurological disorders, metabolic diseases, and inflammatory conditions.
In recent years, there has been a growing interest in the development of benzoic acid derivatives as potential pharmacological agents. The sulfooxy moiety, in particular, has been shown to modulate enzyme activity and receptor binding affinity, making it an attractive scaffold for drug discovery. Studies have demonstrated that compounds featuring this group exhibit enhanced bioavailability and prolonged half-life when compared to their unsubstituted counterparts. This has spurred extensive research into optimizing synthetic routes and exploring novel derivatives.
The diammonium salt form of 4-(Sulfooxy)-benzoic Acid is particularly noteworthy due to its improved stability and solubility characteristics. This salt form is often preferred in pharmaceutical formulations because it allows for better dissolution rates and more consistent drug delivery profiles. Furthermore, the ammonium groups provide additional hydrogen bonding opportunities, which can be exploited to enhance binding interactions with biological targets such as enzymes and receptors.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of 4-(Sulfooxy)-benzoic Acid Diammonium Salt with high accuracy. Molecular docking studies have identified potential binding sites on target proteins, suggesting its utility in treating conditions such as neurodegeneration and chronic inflammation. These computational insights have guided experimental efforts to optimize the compound’s pharmacological properties.
In vitro studies have revealed that 4-(Sulfooxy)-benzoic Acid Diammonium Salt exhibits significant inhibitory activity against key enzymes implicated in disease pathogenesis. For instance, research has shown that this compound can modulate the activity of cyclooxygenase-2 (COX-2), a major enzyme involved in prostaglandin synthesis and inflammation. Additionally, preliminary data suggest that it may interact with ion channels and neurotransmitter receptors, making it a candidate for treating neurological disorders.
The synthesis of 4-(Sulfooxy)-benzoic Acid Diammonium Salt involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include sulfonylation of benzoic acid followed by diazotization and coupling with ammonia or ammonium salts. Advances in green chemistry principles have led to the development of more sustainable synthetic routes, minimizing waste generation and reducing reliance on hazardous reagents.
From a regulatory perspective, 4-(Sulfooxy)-benzoic Acid Diammonium Salt is classified as a non-controlled substance, facilitating its use in both academic research and industrial applications. However, compliance with Good Manufacturing Practices (GMP) is essential when scaling up production for pharmaceutical use. This ensures consistency in quality control and safety for end-users.
The potential therapeutic applications of 4-(Sulfooxy)-benzoic Acid Diammonium Salt are vast and continue to be explored through preclinical studies. Researchers are particularly interested in its potential as an adjunct therapy for chronic inflammatory diseases such as rheumatoid arthritis and psoriasis. Furthermore, its ability to cross the blood-brain barrier suggests possible applications in treating central nervous system disorders.
Future directions in the study of 4-(Sulfooxy)-benzoic Acid Diammonium Salt include exploring its mechanism of action at a molecular level through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies will provide critical insights into how the compound interacts with biological targets and how its structure can be further optimized for enhanced efficacy.
The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel derivatives of 4-(Sulfooxy)-benzoic Acid Diammonium Salt with improved pharmacological profiles. By leveraging large datasets of chemical structures and biological activities, researchers can predict promising candidates for experimental validation more efficiently than traditional methods alone.
In conclusion,4-(Sulfooxy)-benzoic Acid Diammonium Salt (CAS No: 653605-33-5) represents a compelling example of how structural modifications can enhance the therapeutic potential of existing chemical scaffolds. Its unique combination of solubility, stability, and bioactivity makes it a valuable tool for researchers investigating novel treatments for a wide range of diseases. As our understanding of its pharmacological properties continues to grow,this compound is poised to play an important role in future medical advancements.
653605-33-5 (4-(Sulfooxy)-benzoic Acid Diammonium Salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)